Cas no 1804880-14-5 (Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate
• CAS No: 1804880-14-5
• MF: C₉H₅ClF₄O₂
• MW: 256.581415891647
• CID: 4953678
• Update Time: 2025-06-07

Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate

• Inchi： 1S/C9H5ClF4O2/c1-16-8(15)5-2-4(10)3-6(7(5)11)9(12,13)14/h2-3H,1H3
• InChI Key： WHBORJIJQALXBL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C(=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate

Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1804880-14-5): An Overview

Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1804880-14-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique chemical structure and potential applications. This compound is characterized by its chloro, fluoro, and trifluoromethyl substituents, which confer it with a range of desirable properties, including enhanced stability, solubility, and reactivity.

The chemical formula of Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate is C₁₀H₆ClF₄O₂. Its molecular weight is approximately 267.6 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate. These physical properties make it an ideal candidate for various synthetic transformations and derivatizations.

In the realm of medicinal chemistry, Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceuticals, particularly in the areas of anticancer and antiviral agents. The presence of the trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of drug candidates, which can improve their pharmacokinetic profiles and therapeutic efficacy.

One notable application of Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate is in the synthesis of fluorinated derivatives for use in positron emission tomography (PET) imaging. The introduction of fluorine atoms, especially in the form of trifluoromethyl groups, can significantly enhance the imaging contrast and resolution, making these compounds valuable tools in diagnostic medicine. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the successful use of Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate as a precursor for developing PET tracers that can selectively target specific receptors or enzymes in vivo.

In addition to its applications in medicinal chemistry, Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate has also found utility in materials science. The compound's robust chemical structure and high thermal stability make it suitable for use in the synthesis of advanced polymers and coatings. Research has shown that incorporating Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate into polymer matrices can enhance their mechanical properties, such as tensile strength and resistance to chemical degradation. This has led to its use in various industrial applications, including automotive coatings and electronic materials.

The synthetic accessibility of Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the reaction of 5-chloro-2-fluoro-3-(trifluoromethyl)benzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method yields high purity products with good yields, making it a preferred choice for large-scale production.

Safety considerations are an essential aspect when handling Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to vapors or dust.

In conclusion, Methyl 5-chloro-2-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1804880-14-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and industrial processes. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow, contributing to advancements in various scientific fields.